Cas no 2228317-92-6 (2-(5-bromo-1,3-thiazol-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228317-92-6
• MF: C₅H₅BrFNO₂S₂
• MW: 274.131101369858
• CID: 6341306
• PubChem ID: 165634827
• Update Time: 2025-06-12

2-(5-bromo-1,3-thiazol-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-sulfonyl fluoride
• 2228317-92-6
• EN300-2003515

• Inchi： 1S/C5H5BrFNO2S2/c6-4-3-8-5(11-4)1-2-12(7,9)10/h3H,1-2H2
• InChI Key： OBEDQKBNPHRFSK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CCS(=O)(=O)F)S1

Computed Properties

• Exact Mass: 272.89291g/mol
• Monoisotopic Mass: 272.89291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2228317-92-6)

The compound 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2228317-92-6) is a highly specialized sulfonyl fluoride derivative with significant applications in chemical synthesis and bioconjugation. Its unique structure, featuring a thiazole ring and a reactive sulfonyl fluoride group, makes it a valuable intermediate in medicinal chemistry and proteomics research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "sulfonyl fluoride reactivity" and "thiazole-based compounds in drug discovery."

One of the most notable features of 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-sulfonyl fluoride is its role in covalent inhibitor design. The sulfonyl fluoride moiety is increasingly recognized for its ability to form stable bonds with target proteins, a property leveraged in activity-based protein profiling (ABPP). Researchers frequently search for terms like "sulfonyl fluoride probes" or "covalent drug discovery," highlighting the growing interest in this compound's utility. Its 5-bromo-thiazole component further enhances its versatility, enabling cross-coupling reactions in palladium-catalyzed syntheses.

In the context of green chemistry, 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-sulfonyl fluoride aligns with the demand for sustainable synthetic routes. Its efficient reactivity reduces the need for harsh conditions, addressing concerns related to "solvent-free reactions" and "atom economy." Additionally, its compatibility with click chemistry protocols makes it a candidate for bioorthogonal labeling, a hot topic in cell imaging and diagnostics.

The compound's CAS No. 2228317-92-6 is often associated with queries about "thiazole sulfonyl fluoride suppliers" and "custom synthesis services." As the pharmaceutical industry explores targeted therapies, this molecule's selective reactivity positions it as a key player in kinase inhibitor development. Its stability under physiological conditions also makes it suitable for in vivo studies, a frequent focus in preclinical research.

From a structural-activity relationship (SAR) perspective, the bromo-thiazole moiety offers opportunities for structure diversification, a trend underscored by searches for "heterocyclic compound libraries." Meanwhile, the sulfonyl fluoride group's compatibility with high-throughput screening aligns with the rise of AI-driven drug discovery, where "fragment-based lead generation" is a dominant theme.

In summary, 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2228317-92-6) bridges multiple disciplines, from organic synthesis to chemical biology. Its relevance to hot topics like "covalent inhibitors" and "bioorthogonal chemistry" ensures its continued prominence in scientific literature and industrial applications.